Cas no 14130-07-5 (1-Tricosanamine)

1-Tricosanamine structure
1-Tricosanamine structure
Product Name:1-Tricosanamine
CAS No:14130-07-5
MF:C23H49N
MW:339.641867399216
CID:1304826
PubChem ID:14550479
Update Time:2025-04-20

1-Tricosanamine Chemical and Physical Properties

Names and Identifiers

    • 1-Tricosanamine
    • tricosan-1-amine
    • SCHEMBL284531
    • DTXSID70561592
    • n-trieicosylamine
    • ASLXNOZOXWPTNG-UHFFFAOYSA-N
    • 14130-07-5
    • Inchi: 1S/C23H49N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24/h2-24H2,1H3
    • InChI Key: ASLXNOZOXWPTNG-UHFFFAOYSA-N
    • SMILES: NCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 339.386500567g/mol
  • Monoisotopic Mass: 339.386500567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 21
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 26Ų
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